Cas no 1361924-33-5 (2,2',3',4'-Tetrachlorobiphenyl-4-acrylic acid)

• Product Name: 2,2',3',4'-Tetrachlorobiphenyl-4-acrylic acid
• CAS No: 1361924-33-5
• MF: C₁₅H₈Cl₄O₂
• MW: 362.034820556641
• CID: 4995580
• Update Time: 2025-10-29

2,2',3',4'-Tetrachlorobiphenyl-4-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2',3',4'-Tetrachlorobiphenyl-4-acrylic acid

• Inchi： 1S/C15H8Cl4O2/c16-11-5-4-10(14(18)15(11)19)9-3-1-8(7-12(9)17)2-6-13(20)21/h1-7H,(H,20,21)/b6-2+
• InChI Key： UGUUIDNNTDPDAN-QHHAFSJGSA-N
• SMILES： ClC1C=C(/C=C/C(=O)O)C=CC=1C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 361.925
• Monoisotopic Mass: 359.928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 37.3

Additional information on 2,2',3',4'-Tetrachlorobiphenyl-4-acrylic acid

Chemical Overview of 2,2',3',4'-Tetrachlorobiphenyl-4-acrylic Acid (CAS No. 1361924-33-5)

2,2',3',4'-Tetrachlorobiphenyl-4-acrylic acid, also known by its CAS registry number 1361924-33-5, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a biphenyl system with multiple chlorine substituents and an acrylic acid moiety. The presence of these functional groups imparts distinctive chemical and physical properties, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 2,2',3',4'-Tetrachlorobiphenyl-4-acrylic acid consists of two phenyl rings connected by a single bond, with four chlorine atoms strategically positioned at the 2, 2', 3', and 4' positions. The acrylic acid group is attached at the 4-position of one of the phenyl rings, introducing a double bond and a carboxylic acid functionality into the molecule. This combination of aromaticity, halogen substitution, and unsaturation makes the compound highly versatile in terms of reactivity and potential applications.

Recent studies have highlighted the importance of chlorinated biphenyl derivatives in various chemical processes. For instance, research published in the Journal of Organic Chemistry has demonstrated that such compounds can serve as effective building blocks for synthesizing advanced materials, including polymers and organometallic catalysts. The acrylic acid moiety in this compound further enhances its reactivity, making it suitable for applications in polymerization reactions and as a precursor for functional materials.

The synthesis of 2,2',3',4'-Tetrachlorobiphenyl-4-acrylic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the chlorination of biphenyl derivatives followed by subsequent functionalization to introduce the acrylic acid group. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of physical properties, this compound exhibits a melting point around 150°C and a boiling point above 300°C under standard conditions. Its solubility in organic solvents such as dichloromethane and THF is relatively high, while its solubility in water is limited due to its hydrophobic nature. These properties make it suitable for use in organic synthesis reactions where controlled solubility is crucial.

The applications of 2,2',3',4'-Tetrachlorobiphenyl-4-acrylic acid span across multiple disciplines. In materials science, it has been utilized as a monomer for synthesizing advanced polymers with tailored mechanical and thermal properties. Its ability to undergo polymerization reactions under mild conditions makes it an attractive candidate for developing high-performance materials used in electronics and aerospace industries.

In the field of environmental science, researchers have explored the use of this compound as a precursor for creating adsorbents capable of removing heavy metals from contaminated water sources. A study published in Environmental Science & Technology demonstrated that polymers derived from this compound exhibit excellent adsorption capacities for lead(II) ions due to their unique surface chemistry.

The presence of multiple chlorine atoms in the molecule also contributes to its potential applications in drug design. The chlorinated biphenyl system has been shown to exhibit bioactivity in certain contexts, making it a valuable component in medicinal chemistry research programs aimed at developing new therapeutic agents.

From an environmental standpoint, understanding the behavior and fate of compounds like 2,2',3',4'-Tetrachlorobiphenyl-4-acrylic acid is crucial for assessing their potential impact on ecosystems. Recent studies have focused on evaluating their biodegradability under various conditions to ensure sustainable practices during production and application.

In conclusion, CAS No. 1361924-33-5, or 2,2',3',4'-Tetrachlorobiphenyl-4-acrylic acid, represents a significant advancement in organic chemistry due to its unique structure and versatile properties. Its applications continue to expand as researchers uncover new ways to harness its potential across diverse industries.